Cas no 89837-59-2 (1H-Perimidin-2(3H)-one, 6,7-dinitro-)

• Product Name: 1H-Perimidin-2(3H)-one, 6,7-dinitro-
• CAS No: 89837-59-2
• MF: C₁₁H₆N₄O₅
• MW: 274.189141750336
• CID: 587667
• PubChem ID: 71326451
• Update Time: 2025-04-19

1H-Perimidin-2(3H)-one, 6,7-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Perimidin-2(3H)-one, 6,7-dinitro-
• 6,7-dinitro-1,3-dihydroperimidin-2-one
• DTXSID00755649
• 89837-59-2
• 6,7-Dinitro-1H-perimidin-2(3H)-one

• Inchi： 1S/C11H6N4O5/c16-11-12-5-1-3-7(14(17)18)10-8(15(19)20)4-2-6(13-11)9(5)10/h1-4H,(H2,12,13,16)
• InChI Key： FYLKCEOJVATLSP-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC(=C3C(=CC=C(C3=2)N1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 274.03381930g/mol
• Monoisotopic Mass: 274.03381930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 133Ų